1-(4-Bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one

Specification

• Molecular Formula: C15H17BrFNO2
• Molecular Weight: 342.20 g/mol
• IUPAC Name: 1-(4-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one
• Standard InChI: InChI=1S/C15H17BrFNO2/c1-9(2)14(19)11-4-3-7-18(15(11)20)13-6-5-10(16)8-12(13)17/h5-6,8-9,11H,3-4,7H2,1-2H3
• Standard InChI Key: FGEZBVQXDYAIRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1CCCN(C1=O)C2=C(C=C(C=C2)Br)F

Introduction

1-(4-Bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one is a synthetic organic compound belonging to the class of piperidinones. It features a complex molecular structure, including a piperidinone ring and a phenyl group with bromine and fluorine substituents. The molecular formula of this compound is C15H17BrFNO2, with a molecular weight of approximately 342.20 g/mol.

Synthesis Methods

The synthesis of 1-(4-Bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one typically involves several key steps:

• Starting Materials: Commercially available starting materials such as 4-bromo-2-fluoroaniline and 2-methylpropanoyl chloride are commonly used.

• Reaction Conditions: Optimizing conditions like temperature, solvent choice, and catalyst selection is crucial for enhancing yield and purity during synthesis.

Potential Biological Activities and Applications

Preliminary studies suggest that this compound may exhibit significant biological activity, particularly in modulating receptor activity within neurotransmitter systems. This modulation could lead to potential therapeutic applications in treating neurological disorders or other conditions where neurotransmitter regulation is critical.

Potential Applications

Field of Application	Potential Use
Neurological Disorders	Treatment of conditions involving neurotransmitter dysregulation
Pharmaceutical Research	Development of new drugs targeting specific biological pathways
Medicinal Chemistry	Synthesis of derivatives with enhanced or altered biological activities

Comparison with Similar Compounds

Several compounds share structural similarities with 1-(4-Bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one:

Compound Name	Structure/Characteristics	Unique Features
1-(4-Bromo-2-fluorophenyl)-3-(2-bromopropanoyl)piperidin-2-one	Contains a bromo group on the acyl chain	Different acyl substituent
1-(3-Chloro-4-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one	Has a chloro group instead of bromo	Different halogen substituent
1-(4-Bromo-3-fluorophenyl)-3-(3-methylbutanoyl)piperidin-2-one	Features a different acyl chain with branched alkyl groups	Different acyl substituent and fluorine position

These comparisons highlight the uniqueness of 1-(4-Bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one in terms of its specific substitution pattern and potential biological activities.

Future Research Directions

Further studies are needed to elucidate the precise mechanisms of action and therapeutic potential of this compound. Interaction studies involving binding affinity with various biological targets will provide insights into its potential therapeutic applications and inform future drug development efforts.